![molecular formula C11H10N2O2 B1608575 4-(4-Methoxyphenyl)pyrimidin-2-ol CAS No. 674810-96-9](/img/structure/B1608575.png)
4-(4-Methoxyphenyl)pyrimidin-2-ol
Overview
Description
4-(4-Methoxyphenyl)pyrimidin-2-ol is a chemical compound with the CAS Number: 674810-96-9 . It has a molecular weight of 202.21 . The IUPAC name for this compound is 4-(4-methoxyphenyl)-2-pyrimidinol .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10-6-7-12-11(14)13-10/h2-7H,1H3,(H,12,13,14) . This indicates the presence of a methoxyphenyl group attached to the pyrimidin-2-ol.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a dry, sealed environment . .Scientific Research Applications
Aldose Reductase Inhibitors and Antioxidant Properties :
- Pyrido[1,2-a]pyrimidin-4-one derivatives, closely related to 4-(4-Methoxyphenyl)pyrimidin-2-ol, have been identified as selective aldose reductase inhibitors with micromolar/submicromolar activity levels. These compounds also exhibit significant antioxidant properties, making them potentially useful in medicinal chemistry (La Motta et al., 2007).
Corrosion Inhibition :
- New pyridopyrimidinone derivatives have shown effectiveness as corrosion inhibitors for carbon steel in acidic environments. This is particularly relevant in industrial applications where metal corrosion can be a significant issue (Abdallah, Shalabi, & Bayoumy, 2018).
Antifungal Applications :
- Certain derivatives, such as 4-Chloro-6-Methoxy-N,N-Dimethylpyrimidin-2-Amine, have been synthesized and tested for their antifungal effects against important types of fungi like Aspergillus terreus and Aspergillus niger, indicating potential applications in agriculture or medicine (Jafar et al., 2017).
Anti-Inflammatory and Analgesic Agents :
- Pyrimidine heterocycles with hydroxy groups, including those related to this compound, have been investigated for their potential as anti-inflammatory and analgesic agents. The nature of the substituent on these derivatives plays a significant role in their biological activity (Muralidharan, Raja, & Deepti, 2019).
Antiviral Activity :
- Some 2,4-Diamino-6-hydroxypyrimidine derivatives, which are structurally related to this compound, have shown antiviral activity, particularly against retroviruses. This suggests potential applications in the development of new antiviral drugs (Hocková et al., 2003).
Fluorescence Binding with Bovine Serum Albumin :
- p-Hydroxycinnamic acid derivatives, including those with pyrimidin-2-yl groups, have been studied for their fluorescence binding with bovine serum albumin. This research is relevant to understanding protein-ligand interactions, which is crucial in drug development (Meng et al., 2012).
Safety and Hazards
Future Directions
While specific future directions for 4-(4-Methoxyphenyl)pyrimidin-2-ol are not mentioned in the search results, there is ongoing research into the potential therapeutic applications of pyrimidines . This includes the development of novel scaffolds of triazole-pyrimidine-based compounds as neuroprotective and anti-neuroinflammatory agents .
Mechanism of Action
Target of Action
Similar compounds, such as 2-aminopyrimidine derivatives, have been found to exhibit activity against organisms causing diseases like sleeping sickness and malaria .
Mode of Action
It is suggested that similar compounds may interact with their targets, leading to changes that inhibit the growth or survival of the disease-causing organisms .
Biochemical Pathways
It is suggested that similar compounds may affect various pathways in the target organisms, leading to downstream effects that inhibit their growth or survival .
Result of Action
It is suggested that similar compounds may have antitrypanosomal and antiplasmodial activities .
properties
IUPAC Name |
6-(4-methoxyphenyl)-1H-pyrimidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10-6-7-12-11(14)13-10/h2-7H,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRLRMYOMZYYDCE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC=NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40406421 | |
Record name | 4-(4-methoxyphenyl)pyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
674810-96-9 | |
Record name | 4-(4-methoxyphenyl)pyrimidin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40406421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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